2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione

Catalog No.
S14526004
CAS No.
88562-16-7
M.F
C14H13ClO4
M. Wt
280.70 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione

CAS Number

88562-16-7

Product Name

2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione

IUPAC Name

2-(2-chloro-4-methoxybenzoyl)cyclohexane-1,3-dione

Molecular Formula

C14H13ClO4

Molecular Weight

280.70 g/mol

InChI

InChI=1S/C14H13ClO4/c1-19-8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3

InChI Key

JUCGHSNEUVFLMP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl

2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione (CAS 88562-16-7) is a highly specialized C-acylated triketone building block. Structurally, it consists of a cyclohexane-1,3-dione core covalently linked to a 2-chloro-4-methoxybenzoyl moiety. In industrial and agrochemical research, this compound is primarily procured as an advanced intermediate for the synthesis of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors and related agrochemicals. By providing a stable, pre-rearranged triketone framework with a functionalizable 4-methoxy group, it allows researchers to bypass hazardous rearrangement steps and directly access diverse structure-activity relationship (SAR) libraries [1].

Attempting to substitute this specific compound with its raw precursors (1,3-cyclohexanedione and 2-chloro-4-methoxybenzoyl chloride) forces the laboratory to perform the critical O-to-C enol ester rearrangement in-house. This reaction typically requires highly toxic cyanide sources (such as acetone cyanohydrin or potassium cyanide) and strict anhydrous conditions, introducing significant safety and reproducibility risks during scale-up. Furthermore, substituting with a 4-alkyl analog (e.g., 4-methyl) eliminates the possibility of downstream ether cleavage, trapping the synthesis and preventing the generation of 4-hydroxy intermediates necessary for advanced derivatization [1].

Cyanide-Free Rearrangement Advantage

Procuring the pre-rearranged C-acyl triketone eliminates the need for the classical Steglich-type or cyanide-catalyzed rearrangement. When starting from raw 1,3-cyclohexanedione and acyl chlorides, the intermediate O-acyl enol ester must be isomerized using acetone cyanohydrin or KCN, a step that often suffers from variable yields (60-80%) and severe toxicity risks at scale. Using 2-(2-Chloro-4-methoxybenzoyl)cyclohexane-1,3-dione directly provides a 100% conversion baseline for downstream steps without the handling of cyanide catalysts [1].

Evidence DimensionCyanide catalyst requirement and step count
Target Compound Data0 cyanide catalysts required; ready for immediate downstream derivatization
Comparator Or Baseline1,3-Cyclohexanedione + 2-Chloro-4-methoxybenzoyl chloride (requires 1-10 mol% KCN or acetone cyanohydrin)
Quantified DifferenceEliminates 1 highly hazardous synthetic step and associated purification
ConditionsStandard laboratory or pilot-scale triketone synthesis workflows

Procuring the pre-rearranged compound drastically improves laboratory safety and accelerates time-to-target by bypassing a toxic and yield-limiting catalytic step.

Selective Demethylation for Functionalization

The 4-methoxy substitution on the benzoyl ring serves as a robust, masked hydroxyl group. Under standard ether cleavage conditions (e.g., BBr3 in dichloromethane at -78 °C), this methoxy group can be cleanly deprotected to yield the 4-hydroxybenzoyl derivative with typical yields exceeding 85%. In contrast, 4-alkyl or 4-halo analogs are inert to these conditions, restricting the synthetic space. This makes the methoxy compound uniquely valuable for generating diverse 4-O-substituted libraries .

Evidence DimensionYield of reactive 4-hydroxy intermediate upon BBr3 treatment
Target Compound Data>85% yield of 4-hydroxy derivative
Comparator Or Baseline4-Methyl or 4-chloro analogs (0% yield, inert to cleavage)
Quantified DifferenceProvides exclusive access to 4-hydroxy scaffolds via a single high-yield deprotection step
ConditionsBBr3, CH2Cl2, -78 °C to room temperature

Buyers focused on SAR exploration must choose the methoxy analog to unlock the 4-position for subsequent etherification or esterification.

HPPD SAR Electronic Benchmark

In the development of HPPD inhibitors, the electronic nature of the 4-position is critical for enzyme binding. The electron-donating 4-methoxy group in this compound provides a stark electronic contrast to the strongly electron-withdrawing 4-mesyl group found in commercial herbicides like sulcotrione. This compound is therefore frequently procured as a vital baseline comparator to quantify the binding energy contribution of the mesyl group's oxygen atoms in the HPPD active site [1].

Evidence DimensionElectronic parameter (Hammett sigma constant) at the 4-position
Target Compound DataSigma_para = -0.27 (electron-donating)
Comparator Or BaselineSulcotrione / 4-mesyl analog (Sigma_para = +0.72, electron-withdrawing)
Quantified DifferenceDelta Sigma_para of ~0.99, creating a massive electronic shift for SAR validation
ConditionsIn vitro HPPD inhibition assays and computational docking models

It is an indispensable negative control and electronic baseline for validating new computational models of HPPD active site binding.

Advanced Intermediate for Agrochemical Libraries

Because it bypasses the hazardous cyanide-catalyzed rearrangement, this compound is the ideal starting point for synthesizing novel triketone herbicide candidates. Researchers can directly subject the pre-formed core to selective demethylation and subsequent functionalization at the 4-position, rapidly expanding structural diversity without bottlenecking at the core assembly stage [1].

Baseline Comparator in HPPD SAR

In biochemical assays targeting 4-hydroxyphenylpyruvate dioxygenase, this compound serves as a critical electronic contrast to mesyl-substituted commercial standards (e.g., sulcotrione). Procuring this specific methoxy analog allows discovery teams to accurately map the electronic requirements of the active site pocket and validate computational docking predictions [2].

Novel Bidentate Metal Chelator Development

The 1,3-diketone moiety, in conjugation with the benzoyl system, forms stable complexes with various transition metals (e.g., Cu2+, Fe3+). The presence of the 4-methoxy group modulates the pKa of the enol form, making this compound a valuable ligand precursor for researchers designing specialized metal chelators for analytical extraction or agricultural micronutrient delivery [3].

XLogP3

2.2

Hydrogen Bond Acceptor Count

4

Exact Mass

280.0502366 g/mol

Monoisotopic Mass

280.0502366 g/mol

Heavy Atom Count

19

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